Cas no 96722-81-5 (4-ethyl 3-methyl 1-(2-methylphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate)

• Product name: 4-ethyl 3-methyl 1-(2-methylphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate
• CAS No: 96722-81-5
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 1990442
• PubChem ID: 178866

4-ethyl 3-methyl 1-(2-methylphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-ethyl 3-methyl 1-(2-methylphenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylate
• 4-O-ethyl 3-O-methyl 1-(2-methylphenyl)-5-phenylpyrazole-3,4-dicarboxylate
• DTXSID40242422
• 1h-pyrazole-3,4-dicarboxylic Acid, 1-(2-methylphenyl)-5-phenyl-, Ethyl Methyl Ester
• 96722-81-5

• Inchi： InChI=1S/C21H20N2O4/c1-4-27-20(24)17-18(21(25)26-3)22-23(16-13-9-8-10-14(16)2)19(17)15-11-6-5-7-12-15/h5-13H,4H2,1-3H3
• InChI Key： HUTNOAJZARGOMC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N(N=C1C(=O)OC)C2=CC=CC=C2C)C3=CC=CC=C3

Computed Properties

• Exact Mass: 364.142
• Monoisotopic Mass: 364.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 521.3°C at 760 mmHg
• Flash Point: 269.1°C
• Refractive Index: 1.586